Cas no 1242530-14-8 (3-Phenyl-4-(trifluoromethyl)pyridin-2-amine)

• Product Name: 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine
• CAS No: 1242530-14-8
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 4899923
• Update Time: 2025-05-24

3-Phenyl-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-PHENYL-4-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE
• 3-phenyl-4-trifluoromethylpyridin-2-ylamine
• 2-Amino-3-phenyl-4-(trifluoromethyl)pyridine
• 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)9-6-7-17-11(16)10(9)8-4-2-1-3-5-8/h1-7H,(H2,16,17)
• InChI Key： YTBVSCXMWFXHAI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C1C=CC=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 3
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine

3-Phenyl-4-(trifluoromethyl)pyridin-2-amine: A Comprehensive Overview

The compound 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 1242530-14-8) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and promising properties. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine is defined by a pyridine ring substituted with a phenyl group at the 3-position and a trifluoromethyl group at the 4-position. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it highly versatile for various chemical transformations. The amino group at the 2-position further enhances its reactivity, enabling it to participate in a wide range of reactions such as nucleophilic substitutions, condensations, and catalytic processes.

Recent studies have highlighted the potential of 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to form stable complexes with metal ions has been leveraged in designing novel anticancer agents. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the pharmacokinetic profiles of such compounds, ensuring better bioavailability and efficacy.

In addition to its pharmaceutical applications, 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine has found utility in materials science. Its unique electronic properties make it an ideal candidate for designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of 3-Phenyl-4-(trifluoromethyl)pyridin-2-amine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution at specific positions. Researchers have developed efficient methodologies to achieve high yields and purity levels, ensuring scalability for industrial applications. The use of transition metal catalysts has significantly streamlined these processes, reducing reaction times and minimizing by-products.

Moreover, the environmental impact of synthesizing 3-phencyl-trifluoromethyl-pyridin-amines has been a focal point in recent studies. Scientists are exploring greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, the adoption of microwave-assisted synthesis techniques has shown promise in achieving cleaner and more sustainable production methods.

In conclusion, 3-phencyl-trifluoromethyl-pyridin-amines (CAS No. 1242530–14–8) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly significant role in shaping future innovations.